Cas no 2172605-67-1 (2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2172605-67-1
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 5938853
• PubChem ID: 165552091
• Update Time: 2025-06-07

2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile
• 2172605-67-1
• EN300-1599118

• Inchi： 1S/C13H20N4O3/c14-4-1-12-13(11-2-7-19-8-3-11)17(16-15-12)5-9-20-10-6-18/h11,18H,1-3,5-10H2
• InChI Key： ASUNQLBSMWVSRU-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CC#N)N=NN2CCOCCO)CC1

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile

Introduction to 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172605-67-1)

2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172605-67-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a triazole ring and a hydroxyethoxy group, make it an intriguing candidate for various pharmacological studies.

The synthesis of 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile involves a multi-step process that typically includes the formation of the triazole ring through a copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and has been widely used in the development of bioconjugates and drug delivery systems due to its high yield and selectivity. The introduction of the hydroxyethoxy group and the oxan ring further enhances the solubility and bioavailability of the compound, making it suitable for in vitro and in vivo studies.

Recent research has highlighted the potential of 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The compound was found to inhibit viral replication by interfering with key viral enzymes, thereby reducing viral load and mitigating disease severity.

In addition to its antiviral properties, 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile has shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound exhibits significant cytotoxic effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

The pharmacokinetic profile of 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a potential drug candidate. Furthermore, the compound demonstrates low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

In terms of drug delivery systems, 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile has been incorporated into various nanocarriers to enhance its therapeutic efficacy and reduce side effects. For instance, liposomal formulations have been developed to improve its stability and target delivery to specific tissues or organs. These formulations have shown enhanced therapeutic outcomes in preclinical models of cancer and viral infections.

The potential applications of 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile extend beyond antiviral and anticancer therapies. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172605-67-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.